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Cat. No.: B610971
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. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR-1903 is a synthetic small molecule that functions as a dual modulator of nuclear receptors,
exhibiting inverse agonist activity against the Retinoic Acid Receptor-related Orphan Receptor
gamma (RORYy) and agonist activity towards the Liver X Receptor (LXR). This unique
polypharmacology makes SR-1903 a valuable research tool for investigating the interplay
between these two crucial signaling pathways in immunity, inflammation, and metabolism. SR-
1903 has demonstrated anti-inflammatory and anti-diabetic efficacy in preclinical models, such
as collagen-induced arthritis and diet-induced obesity.[1]

These application notes provide detailed protocols for the preparation of SR-1903 stock
solutions and its application in relevant in vitro and in vivo experimental models.

Data Presentation

Quantitative data for SR-1903 is summarized in the tables below for easy reference and
comparison.
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Property Value Reference

RORYy (Inverse Agonist), LXR

Molecular Target ] [1]
(Agonist)

ICso for RORyY ~100 nM [1]

ICso for PPARY 209 nM (no activation) [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

In Vivo Dosage 20 mg/kg (intraperitoneal) [1]

Experimental Protocols
Protocol 1: Preparation of SR-1903 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SR-1903 in DMSO.

Materials:

SR-1903 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

* Weighing SR-1903: Accurately weigh the desired amount of SR-1903 powder. To prepare a
10 mM stock solution, the required mass will depend on the molecular weight of SR-1903.
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Note: As the exact public information on the molecular weight of SR-1903 is not readily
available, it is crucial to obtain this information from the supplier of the compound.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed SR-
1903 powder to achieve a 10 mM concentration.

Complete Dissolution: Vortex the solution thoroughly until the SR-1903 powder is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber or foil-wrapped microcentrifuge tubes to minimize freeze-thaw cycles and protect from
light.

Storage: Store the stock solution aliquots at -20°C for short-term storage (weeks to months)
or at -80°C for long-term storage (months to years).

Note on Final Concentration: The high concentration of DMSO in the stock solution is toxic to

cells. It is critical to dilute the stock solution to a final working concentration in cell culture

medium, ensuring the final DMSO concentration is non-toxic (typically < 0.1%).

Protocol 2: In Vitro Application - Inhibition of
Inflammatory Gene Expression in Macrophages

This protocol details the use of SR-1903 to attenuate lipopolysaccharide (LPS)-induced

inflammatory gene expression in RAW 264.7 macrophage cells.

Materials:

RAW 264.7 macrophage cell line

Complete cell culture medium (e.g., DMEM with 10% FBS)

SR-1903 stock solution (10 mM in DMSO)

Lipopolysaccharide (LPS)

Phosphate-buffered saline (PBS)
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» Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR)
Procedure:

o Cell Seeding: Seed RAW 264.7 cells in appropriate cell culture plates at a density that will
allow for optimal growth and treatment.

o Cell Culture: Culture the cells overnight in a humidified incubator at 37°C with 5% CO..

o SR-1903 Treatment: The following day, treat the cells with the desired concentration of SR-
1903. A common final concentration to observe effects on gene expression is 10 uM.[1]
Prepare the working solution by diluting the 10 mM stock solution in complete cell culture
medium. Remember to include a vehicle control (medium with the same final concentration
of DMSO).

o LPS Stimulation: After a pre-incubation period with SR-1903 (e.g., 1-2 hours), stimulate the
cells with LPS (a typical concentration is 100 ng/mL) for a duration appropriate to induce the
target inflammatory genes (e.g., 4-6 hours for TREM-1).

o Cell Lysis and RNA Extraction: Following stimulation, wash the cells with PBS and lyse them
for RNA extraction using a preferred method.

o Gene Expression Analysis: Analyze the expression of target inflammatory genes (e.qg.,
TREM-1, IL-6, IL-1B) and LXR target genes (e.g., ABCG1, FASN, SCD-1) using gRT-PCR.

Protocol 3: In Vivo Application - Collagen-Induced
Arthritis (CIA) Mouse Model

This protocol outlines the administration of SR-1903 in a mouse model of collagen-induced
arthritis.

Materials:
o DBA/1J mice (or other susceptible strain)

e Bovine type Il collagen
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Complete Freund's Adjuvant (CFA) and Incomplete Freund's Adjuvant (IFA)
SR-1903

Vehicle for in vivo administration (e.qg., sterile PBS with a low percentage of a solubilizing
agent like Tween 80 or Cremophor EL, ensuring the final DMSO concentration from the stock
is minimal and well-tolerated)

Sterile syringes and needles for immunization and drug administration

Procedure:

Induction of Arthritis: Induce arthritis in mice by immunization with an emulsion of bovine type
Il collagen and CFA, followed by a booster immunization with collagen in IFA.

SR-1903 Formulation: Prepare the SR-1903 dosing solution. A reported effective dose is 20
mg/kg, administered intraperitoneally (i.p.) twice daily.[1] The SR-1903 stock solution should
be diluted in a suitable, sterile vehicle for injection. The final formulation should be a clear
solution or a stable, fine suspension.

Drug Administration: Begin SR-1903 administration at the onset of arthritic symptoms or as
per the experimental design. Administer the 20 mg/kg dose via intraperitoneal injection twice
a day for the duration of the study (e.g., 16 days).[1] A vehicle control group should be
included.

Monitoring and Evaluation: Monitor the mice regularly for clinical signs of arthritis, such as
paw swelling and joint inflammation, using a standardized scoring system. At the end of the
study, tissues can be collected for histological analysis and biomarker assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610971/docs#application-notes-and-protocols-for-sr-
1903]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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